Cas no 1055955-32-2 ((4R)-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine)

• Product Name: (4R)-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine
• CAS No: 1055955-32-2
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 4760956
• Update Time: 2025-10-31

(4R)-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine Chemical and Physical Properties

Names and Identifiers

• (R)-7-FLUORO-6-METHYLCHROMAN-4-AMINE
• (4R)-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine

• Inchi： 1S/C10H12FNO/c1-6-4-7-9(12)2-3-13-10(7)5-8(6)11/h4-5,9H,2-3,12H2,1H3/t9-/m1/s1
• InChI Key： NILXMEHNSZWRCD-SECBINFHSA-N
• SMILES： FC1=CC2=C(C=C1C)[C@@H](CCO2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2

Additional information on (4R)-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine

Introduction to (4R)-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine (CAS No. 1055955-32-2)

(4R-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1055955-32-2, belongs to the chromene class of heterocyclic aromatic compounds, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of (4R-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine) incorporates a fluoro-substituted chromene core, which is a common motif in drug design due to its ability to modulate metabolic stability and binding affinity. The presence of a methyl group at the 6-position and an amine substituent at the 4-position further enhances its pharmacological profile. This unique arrangement of functional groups makes it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on chromene derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The fluoro-substituent in (4R-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine) plays a crucial role in enhancing the compound's bioavailability and metabolic stability, making it an attractive scaffold for drug development. Additionally, the chiral center at the 4-position allows for the exploration of enantiomeric effects, which can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have demonstrated that chromene derivatives exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. For instance, research published in peer-reviewed journals has shown that certain chromene-based compounds can inhibit the growth of tumor cells by targeting specific signaling pathways involved in cancer progression. The structural features of (4R-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine) align well with these findings, suggesting that it may possess similar therapeutic potential.

The synthesis of (4R-7-Fluoro-6-methyl-3,4-dihydro-2H-chromen-4-am ine) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and transition metal-catalyzed reactions, are often employed to achieve the desired stereoselectivity. The use of chiral auxiliaries or catalysts is critical in constructing the (R)-configuration at the 4-position, which is essential for maintaining the compound's biological activity.

In addition to its potential therapeutic applications, (4R-7-F luoro -6 -m ethyl -3 , 4 -d ihydro -2 H -ch romen -4 -am ine b>) has also been explored for its role in chemical biology research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and interactions with biological targets. For example, researchers have used this compound to investigate the binding properties of various enzymes involved in metabolic pathways, providing insights into potential drug targets for treating metabolic disorders.

The pharmaceutical industry has shown great interest in developing novel chromene derivatives due to their broad spectrum of biological activities. Companies are investing heavily in research and development to identify new compounds with improved efficacy and safety profiles. (7-F luoro -6 -m ethyl -3 , 4 -d ihydro -2 H -ch romen -4 -am ine b>, particularly its (R)-enantiomer, is being closely evaluated as a lead compound for further optimization.

The future prospects of (4R-7-F luoro -6 -m ethyl -3 , 4 -d ihydro -2 H -ch romen -4 -am ine b>) are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments.

In conclusion, (4R b>-< b >7-F luoro -6-m ethyl -3 , 4-d ihydro -2 H-ch romen - 4-am ine b>) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. As scientific knowledge continues to expand, this compound is poised to contribute significantly to the discovery and development of novel therapeutic agents.